Cas no 1261999-90-9 ([1,1'-Biphenyl]-3-ol, 5-fluoro-4'-(1-pyrrolidinylsulfonyl)-)

• Product Name: [1,1'-Biphenyl]-3-ol, 5-fluoro-4'-(1-pyrrolidinylsulfonyl)-
• CAS No: 1261999-90-9
• MF: C₁₆H₁₆FNO₃S
• MW: 321.366546630859
• MDL: MFCD18314112
• CID: 2768509
• Update Time: 2025-05-26

[1,1'-Biphenyl]-3-ol, 5-fluoro-4'-(1-pyrrolidinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol, 5-fluoro-4'-(1-pyrrolidinylsulfonyl)-

• MDL： MFCD18314112
• Inchi： 1S/C16H16FNO3S/c17-14-9-13(10-15(19)11-14)12-3-5-16(6-4-12)22(20,21)18-7-1-2-8-18/h3-6,9-11,19H,1-2,7-8H2
• InChI Key： BIBDIPTUXSTYJP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(S(N3CCCC3)(=O)=O)C=C2)=CC(F)=CC(O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-ol, 5-fluoro-4'-(1-pyrrolidinylsulfonyl)-

Introduction to [1,1'-Biphenyl]-3-ol, 5-fluoro-4'-(1-pyrrolidinylsulfonyl)- (CAS No. 1261999-90-9)

[1,1'-Biphenyl]-3-ol, 5-fluoro-4'-(1-pyrrolidinylsulfonyl)- (CAS No. 1261999-90-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 5-fluoro-4'-(pyrrolidin-1-ylsulfonyl)biphenyl-3-ol, is characterized by its unique structural features, including a biphenyl core, a fluoro substituent, and a pyrrolidinylsulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The biphenyl core is a common motif in many bioactive compounds due to its ability to enhance lipophilicity and improve membrane permeability. The presence of the fluoro substituent can significantly influence the electronic properties of the molecule, affecting its binding affinity to various biological targets. The pyrrolidinylsulfonyl group, on the other hand, introduces additional steric and electronic effects that can modulate the compound's pharmacological profile.

Recent studies have explored the potential of 5-fluoro-4'-(pyrrolidin-1-ylsulfonyl)biphenyl-3-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5-fluoro-4'-(pyrrolidin-1-ylsulfonyl)biphenyl-3-ol has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, it has shown promise in alleviating pain through its interaction with nociceptive pathways.

The pharmacokinetic properties of 5-fluoro-4'-(pyrrolidin-1-ylsulfonyl)biphenyl-3-ol have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a relatively long half-life, making it suitable for chronic administration.

From a safety perspective, 5-fluoro-4'-(pyrrolidin-1-ylsulfonyl)biphenyl-3-ol has demonstrated a favorable toxicity profile in preclinical studies. Toxicological assessments have shown that it is well-tolerated at therapeutic doses with minimal adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 5-fluoro-4'-(pyrrolidin-1-ylsulfonyl)biphenyl-3-ol involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the coupling of 5-fluorobiphenyl with an appropriate sulfonyl chloride followed by functionalization of the hydroxyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In conclusion, [1,1'-Biphenyl]-3-ol, 5-fluoro-4'-(1-pyrrolidinylsulfonyl)- (CAS No. 1261999-90-9) is a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.